Cas no 19216-62-7 ((2R)-3-(butylsulfanyl)-2-acetamidopropanoic acid)

• Product Name: (2R)-3-(butylsulfanyl)-2-acetamidopropanoic acid
• CAS No: 19216-62-7
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• MDL: MFCD24480244
• CID: 233760
• PubChem ID: 12018986
• Update Time: 2025-04-19

(2R)-3-(butylsulfanyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-butyl-
• (2R)-2-[acetyl(butan-2-yl)amino]-3-sulfanylpropanoic acid
• (2R)-3-(butylsulfanyl)-2-acetamidopropanoic acid
• L-Cysteine, N-acetyl-S-butyl-
• DTXSID30940869
• 19216-62-7
• N-Acetyl-N-butan-2-ylcysteine

• MDL： MFCD24480244
• Inchi： 1S/C9H17NO3S/c1-4-6(2)10(7(3)11)8(5-14)9(12)13/h6,8,14H,4-5H2,1-3H3,(H,12,13)/t6?,8-/m0/s1
• InChI Key： BAYNUVSAZAGYHI-XDKWHASVSA-N
• SMILES： SC[C@@H](C(=O)O)N(C(C)=O)C(C)CC

Computed Properties

• Exact Mass: 219.09301
• Monoisotopic Mass: 219.092914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1

Experimental Properties

• Density: 1.148
• Boiling Point: 357.7°Cat760mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.507
• PSA: 57.61